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Compound of Interest

Compound Name: Pseudolaric Acid C2

Cat. No.: B15596805

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
Pseudolaric Acid C2, a diterpenoid isolated from Pseudolarix kaempferi. Given the limited
availability of a specific Safety Data Sheet (SDS) for Pseudolaric Acid C2, this document
incorporates best practices for handling novel chemical compounds, information on structurally
related compounds, and general laboratory safety principles to ensure the well-being of
laboratory personnel and the integrity of research.

Immediate Safety and Handling Protocols

Due to the absence of comprehensive toxicity data for Pseudolaric Acid C2, it is imperative to
treat this compound with a high degree of caution. The following personal protective equipment
(PPE) and handling procedures are mandatory to minimize exposure risk.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial when handling Pseudolaric Acid C2 in both solid
and solution forms.
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PPE Category

Item

Specifications and
Rationale

Hand Protection

Double Nitrile Gloves

A double layer of nitrile gloves
provides enhanced protection
against potential dermal
absorption. Change gloves

immediately if contaminated.

Eye and Face Protection

Safety Goggles and Face
Shield

Safety goggles are the
minimum requirement. A face
shield should be worn over
safety goggles, especially
when handling solutions or
weighing the solid compound,

to protect against splashes.

Body Protection

Laboratory Coat

A standard laboratory coat
should be worn at all times.

Ensure it is fully buttoned.

Respiratory Protection

Fume Hood

All handling of Pseudolaric
Acid C2, including weighing,
reconstitution, and aliquoting,
must be conducted inside a
certified chemical fume hood to
prevent inhalation of any

airborne particles or aerosols.

Chemical and Physical Properties

The following table summarizes the known properties of Pseudolaric Acid C2.
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Property Value Source
MedChemEXxpress,
Molecular Formula C22H2608
PubChem[1][2]
_ MedChemExpress,
Molecular Weight 418.44 g/mol
PubChem[1][2]
CAS Number 82508-35-8 MedChemExpress|[1]
Appearance Solid powder Bioss[3]
Solubility Soluble in DMSO Bioss[3]

Store at -80°C for long-term
Storage Conditions (months) or -20°C for short- MedChemExpress|[1]

term (weeks).

Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural steps for the safe handling of Pseudolaric Acid C2 from
receipt to experimental use.

Receiving and Storage

 Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.
e Log: Record the date of receipt and assigned lot number in the laboratory inventory.

o Store: Immediately transfer the compound to a designated, clearly labeled, and secure
storage location at -80°C for long-term storage.[1]

Preparation of Stock Solutions

All steps must be performed in a chemical fume hood.

e Pre-weighing: Tare a sterile, chemically resistant vial on an analytical balance.
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» Weighing: Carefully weigh the desired amount of Pseudolaric Acid C2 solid into the vial.
Avoid generating dust.

» Solvent Addition: Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve the
desired stock concentration.

» Dissolution: Gently vortex or sonicate the vial until the solid is completely dissolved.[1]

e Labeling: Clearly label the vial with the compound name, concentration, solvent, date of
preparation, and your initials.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to
minimize freeze-thaw cycles. Store aliquots at -80°C.[1]

Disposal Plan

Proper disposal of Pseudolaric Acid C2 and contaminated materials is critical to prevent
environmental contamination and ensure a safe laboratory environment.

Waste Segregation and Collection

o Solid Waste: All disposable materials that have come into contact with Pseudolaric Acid C2
(e.g., gloves, weigh boats, pipette tips) must be collected in a designated, sealed, and clearly
labeled hazardous waste container.

e Liquid Waste:

o Unused or waste solutions of Pseudolaric Acid C2 in DMSO should be collected in a
separate, sealed, and clearly labeled hazardous waste container compatible with organic
solvents.

o Agqueous solutions containing Pseudolaric Acid C2 should be collected in a designated
agueous hazardous waste container.

o Do not dispose of Pseudolaric Acid C2 solutions down the drain.

Disposal Procedure
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» Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the full
chemical name "Pseudolaric Acid C2," the solvent(s), and the approximate concentration.

o Storage of Waste: Store hazardous waste containers in a designated, secure secondary
containment area away from incompatible materials.

» Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)
office to arrange for the pickup and disposal of the hazardous waste in accordance with
institutional and local regulations.

Experimental Protocols and Biological Context

Pseudolaric Acid C2 is identified as a metabolite of Pseudolaric Acid B (PAB), a compound
known for its various biological activities, including anti-cancer and anti-inflammatory effects.[1]
While specific signaling pathway data for Pseudolaric Acid C2 is limited, the known effects of
PAB provide a valuable reference point for researchers.

Known Signaling Pathways of the Related Compound,
Pseudolaric Acid B

Research on Pseudolaric Acid B has demonstrated its inhibitory effects on several key
signaling pathways implicated in cancer cell proliferation and survival. These include the
STAT3, ERK1/2, Akt, and GSK-3[3/B-catenin pathways.[4] PAB has also been shown to
downregulate the NF-kB pathway.[5]

Pseudolaric Acid B

STAT3 ERK1/2 Akt GSK-3p/B-catenin NF-kB

E— Cell Proliferation E—
& Survival
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Caption: Inhibitory effects of Pseudolaric Acid B on key signaling pathways.

Experimental Workflow for Handling Pseudolaric Acid
C2

The following diagram outlines a logical workflow for the safe handling and use of Pseudolaric
Acid C2 in a laboratory setting.

Receive & Log

Pseudolaric Acid C2

Store at -80°C

:

Prepare Stock Solution
(in Fume Hood)

Perform Experiment

Collect Waste
(Solid & Liquid)

Dispose via EHS
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Caption: Standard operational workflow for Pseudolaric Acid C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Pseudolaric Acid C2]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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